Cas no 1261849-95-9 (3-chloro-5-(difluoromethoxy)benzenamine)

• Product Name: 3-chloro-5-(difluoromethoxy)benzenamine
• CAS No: 1261849-95-9
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 2106105
• PubChem ID: 91618833
• Update Time: 2024-11-06

3-chloro-5-(difluoromethoxy)benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(difluoromethoxy)Benzenamine
• Benzenamine, 3-chloro-5-(difluoromethoxy)-
• 3-Chloro-5-(difluoromethoxy)aniline
• CID 91618833
• SCHEMBL22081760
• 1261849-95-9
• CS-0310919
• JHDMJVISUBGQHI-UHFFFAOYSA-N
• DA-23778
• F92213
• 3-chloro-5-(difluoromethoxy)benzenamine

• Inchi： 1S/C7H6ClF2NO/c8-4-1-5(11)3-6(2-4)12-7(9)10/h1-3,7H,11H2
• InChI Key： JHDMJVISUBGQHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OC(F)F)N

Computed Properties

• Exact Mass: 193.0105978g/mol
• Monoisotopic Mass: 193.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 2.8

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 274.1±35.0 °C(Predicted)
• pka: 2.59±0.10(Predicted)